Cas no 898422-88-3 (N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(ethanesulfonyl)benzamide)

• Product Name: N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(ethanesulfonyl)benzamide
• CAS No: 898422-88-3
• MF: C₂₅H₂₀N₂O₄S₂
• MW: 476.567303657532
• CID: 5490345
• Update Time: 2025-05-19

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(ethanesulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(5-benzoyl-4-phenyl-2-thiazolyl)-2-(ethylsulfonyl)-
• N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(ethanesulfonyl)benzamide

• Inchi： 1S/C25H20N2O4S2/c1-2-33(30,31)20-16-10-9-15-19(20)24(29)27-25-26-21(17-11-5-3-6-12-17)23(32-25)22(28)18-13-7-4-8-14-18/h3-16H,2H2,1H3,(H,26,27,29)
• InChI Key： JKAZBJWDFSZZLA-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=CC=C2)=C(C(=O)C2=CC=CC=C2)S1)(=O)C1=CC=CC=C1S(CC)(=O)=O

Additional information on N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(ethanesulfonyl)benzamide

Introduction to N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(ethanesulfonyl)benzamide (CAS No. 898422-88-3)

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(ethanesulfonyl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 898422-88-3, represents a novel class of molecules with potential therapeutic applications. The intricate structure of this compound, featuring a benzamide moiety linked to a thiazole ring, makes it a subject of intense study for its pharmacological properties and mechanisms of action.

The benzoyl and ethanesulfonyl functional groups in the molecule contribute to its unique chemical reactivity and biological activity. These groups are known to enhance the binding affinity and selectivity of the compound towards various biological targets. Recent studies have highlighted the importance of such structural features in the development of new drugs that can modulate biological pathways effectively.

In the realm of drug discovery, N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(ethanesulfonyl)benzamide has been explored for its potential in addressing various diseases. The thiazole core is a well-documented pharmacophore that appears in numerous bioactive molecules. Its presence in this compound suggests that it may interact with biological targets in a manner similar to other thiazole-based drugs. For instance, thiazole derivatives have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties.

The benzamide group is another critical feature of this compound that contributes to its pharmacological profile. Benzamides are known to exhibit a wide range of biological activities, including analgesic, anti-inflammatory, and anticonvulsant effects. The combination of these two functional groups in N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(ethanesulfonyl)benzamide suggests that it may possess multiple therapeutic benefits.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets more accurately. These studies have revealed that N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(ethanesulfonyl)benzamide may interact with enzymes and receptors involved in critical cellular processes. This information has been instrumental in designing more targeted and effective drug candidates.

The synthesis of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(ethanesulfonyl)benzamide involves multiple steps, each requiring precise control over reaction conditions and reagents. The use of advanced synthetic techniques has allowed chemists to optimize the yield and purity of this compound. These efforts have been crucial in making it available for further pharmacological studies.

In vitro studies have begun to unravel the potential mechanisms of action of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(ethanesulfonyl)benzamide. Initial results suggest that it may inhibit certain enzymes by competing with natural substrates or by altering enzyme conformation. Additionally, it may interact with receptors to modulate signal transduction pathways. These findings are promising and warrant further investigation.

The development of new drugs is often a lengthy and complex process that involves extensive testing for efficacy and safety. N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(ethanesulfonyl)benzamide is still in the early stages of research but holds promise for future therapeutic applications. As more data becomes available, researchers will be able to refine its potential uses and develop more effective treatment strategies.

The role of N-(5-benzoyl-4-phenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxyphenoxythiazol